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Introduction
NS6180 is a potent and selective inhibitor of the intermediate-conductance calcium-activated

potassium channel, KCa3.1 (also known as IKCa1 or the Gárdos channel).[1][2][3] This

channel plays a crucial role in regulating the membrane potential and calcium signaling in

various cell types, particularly non-excitable cells like T-lymphocytes, macrophages, and

microglia.[3][4] By blocking KCa3.1, NS6180 effectively modulates cellular processes such as

activation, proliferation, and migration, making it a valuable tool for investigating the therapeutic

potential of KCa3.1 inhibition in immune-mediated and inflammatory diseases.[1][2][3][5]

NS6180 belongs to the benzothiazinone class of compounds and inhibits KCa3.1 channels by

interacting with specific amino acid residues, T250 and V275, within the channel's inner pore

vestibule.[1][3][6] This mechanism is similar to that of the well-known KCa3.1 inhibitor, TRAM-

34.[1][6] NS6180 exhibits high selectivity for KCa3.1 over other ion channels, rendering it a

precise pharmacological tool for in vitro studies.[1]

These application notes provide detailed protocols for utilizing NS6180 in common in vitro cell

culture experiments to characterize its effects on immune cell function.
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Table 1: Potency of NS6180 on KCa3.1 Channels in
Various Cell Types

Cell
Type/Channel

Species Method IC50 (nM) Reference

Cloned KCa3.1

(HEK293 cells)
Human

Whole-cell

voltage clamp
9 [1][2]

Erythrocytes Human
CCCP-reported

hyperpolarization
14-15 [1][2]

Erythrocytes Mouse
CCCP-reported

hyperpolarization
15 [1][2]

Erythrocytes Rat
CCCP-reported

hyperpolarization
9-15 [1][2]

Table 2: Inhibitory Effects of NS6180 on Rat Splenocyte
Proliferation and Cytokine Production
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Stimulation Assay Parameter IC50 Reference

Concanavalin A

(ConA)

Proliferation

([³H]-thymidine

incorporation)

Inhibition ~1 µM [1]

PMA +

Ionomycin

Proliferation

([³H]-thymidine

incorporation)

Inhibition ~100-250 nM [1]

-
Cytokine

Production
IL-2 Inhibition < 25 nM [1]

-
Cytokine

Production
IFN-γ Inhibition Potent Inhibition [1][2]

-
Cytokine

Production
IL-4 Inhibition Smaller Effect [1][2]

-
Cytokine

Production
TNF-α Inhibition Smaller Effect [1][2]

-
Cytokine

Production
IL-17 Production No Effect [1][2]
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Figure 1: T-Cell activation signaling pathway and the inhibitory action of NS6180.
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Experimental Setup

Treatment

Analysis

1. Cell Culture
(e.g., Splenocytes, Macrophages)

2. Prepare NS6180 dilutions

6c. Electrophysiology
(Patch-clamp)

3. Add Stimulant
(e.g., ConA, PMA/Ionomycin, LPS)

4. Treat cells with NS6180
at various concentrations

5. Incubate for a defined period
(e.g., 24-48 hours)

6a. Proliferation Assay
([³H]-thymidine or colorimetric)

6b. Cytokine Measurement
(ELISA, CBA)

6d. Gene Expression
(qRT-PCR, Western Blot)

7. Data Analysis and
IC50 Calculation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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